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Compound of Interest

Compound Name: Dimethyl carbate

Cat. No.: B1252131 Get Quote

IUPAC Name: dimethyl (1R,2S,3R,4S)-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate[1][2]

This technical guide provides a comprehensive overview of Dimethyl carbate, an active

ingredient primarily used as an insect repellent. The document details its chemical properties,

synthesis, toxicological data, and known applications, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Dimethyl carbate is a dicarboxylic acid ester.[3] The compound is a viscous, syrupy liquid in its

usual form but can exist as crystals when highly purified.[4] It is practically insoluble in water

but soluble in common organic solvents, with a solubility of approximately 6% in kerosene and

mineral oils.[4]
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Property Value Reference

Molecular Formula C₁₁H₁₄O₄ [3][4]

Molar Mass 210.23 g/mol [3][4]

Melting Point 38 °C (when very pure) [2][4]

Boiling Point

137 °C at 12.5 mmHg; 130 °C

at 9 mmHg; 115 °C at 1.5

mmHg

[4]

Density
1.164 g/cm³ (at 21 °C relative

to water at 4 °C); 1.4852 g/cm³
[2][4]

Refractive Index 1.4852 (at 20 °C) [4]

Synthesis of Dimethyl Carbate
The primary method for synthesizing Dimethyl carbate is through a Diels-Alder reaction. This

reaction involves the [4+2] cycloaddition of a conjugated diene (cyclopentadiene) and a

dienophile (dimethyl maleate).[1][2] An alternative pathway involves the Diels-Alder

condensation of cyclopentadiene with maleic anhydride, followed by esterification of the

resulting anhydride to yield Dimethyl carbate.[4]

A general procedure for a Diels-Alder reaction involving cyclopentadiene is as follows. Note

that specific reaction conditions for the synthesis of Dimethyl carbate may vary.

Preparation of Cyclopentadiene: Cyclopentadiene is typically obtained by the thermal

cracking of its dimer, dicyclopentadiene. This is done by heating the dimer, which retro-Diels-

Alder reaction to yield the monomer. The freshly distilled cyclopentadiene must be used

immediately as it readily dimerizes back at room temperature.

Reaction Setup: The dienophile, dimethyl maleate, is dissolved in a suitable solvent (e.g.,

toluene, ethyl acetate) in a reaction flask.[5] The flask is often cooled in an ice bath.

Addition of Diene: Freshly distilled cyclopentadiene is added portion-wise to the solution of

dimethyl maleate.
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Reaction: The reaction is often exothermic.[6] The mixture is stirred at a controlled

temperature (e.g., room temperature or slightly elevated) for a specified period to ensure

complete reaction. Reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Workup and Purification: After the reaction is complete, the solvent is typically removed

under reduced pressure. The crude product can then be purified by methods such as

crystallization or column chromatography to obtain pure Dimethyl carbate.
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Caption: Synthesis of Dimethyl Carbate.

Toxicological Data
Toxicological studies have been conducted to determine the acute toxicity of Dimethyl
carbate. The median lethal dose (LD50) has been established for oral and dermal routes in
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animal models. Caution is advised as it can cause central nervous system excitation followed

by depression.[4]

Test Species Route LD50 Reference

Acute Toxicity Mouse Oral 1.4 ml/kg [4]

Acute Toxicity Rat Oral 1.0 ml/kg [4]

Acute Toxicity Rat Dermal 10.0 ml/kg [4]

Application as an Insect Repellent
Dimethyl carbate is primarily used as an insect repellent.[1][3][4] It is effective against various

insects, although detailed quantitative efficacy data against specific species is not extensively

available in the provided search results.

The precise mechanism of action for Dimethyl carbate as an insect repellent is not well-

documented in the provided search results. However, the general mechanism for insect

repellents involves interaction with the insect's olfactory system to disrupt the host-seeking

behavior. Some repellents are known to act on specific odorant receptors (ORs) or other

chemoreceptors.[7]

There is some indication that carbamates, as a class of compounds, may have their effects

potentiated by other repellents like DEET through interactions with insect muscarinic

acetylcholine receptors (mAChRs).[8][9] This potentiation can increase the anticholinesterase

activity of the carbamate.[8][9] However, it is important to note that this information is for

carbamates in general and not specifically for Dimethyl carbate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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